Cas no 2228224-81-3 (1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol)

1-2-(3-Bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol is a brominated thiophene derivative featuring a cyclopropanol moiety, offering a unique structural framework for synthetic and medicinal chemistry applications. Its key advantages include a reactive bromine substituent, enabling further functionalization via cross-coupling reactions, and the presence of a cyclopropanol group, which can serve as a versatile intermediate in ring-opening or rearrangement reactions. The methylthiophene core enhances stability while maintaining reactivity, making it suitable for constructing complex heterocyclic systems. This compound is particularly valuable in pharmaceutical and agrochemical research, where its distinct architecture supports the development of novel bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in synthetic workflows.
1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol structure
2228224-81-3 structure
Product Name:1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol
CAS No:2228224-81-3
MF:C10H13BrOS
MW:261.178621053696
CID:5785015
PubChem ID:165666024
Update Time:2025-08-05

1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]cyclopropan-1-ol
    • EN300-1917315
    • 2228224-81-3
    • 1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol
    • Inchi: 1S/C10H13BrOS/c1-7-6-8(11)9(13-7)2-3-10(12)4-5-10/h6,12H,2-5H2,1H3
    • InChI Key: GCVPTXLIFOTQIN-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)SC=1CCC1(CC1)O

Computed Properties

  • Exact Mass: 259.98705g/mol
  • Monoisotopic Mass: 259.98705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 48.5Ų

1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol Pricemore >>

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Additional information on 1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol

1-2-(3-Bromo-5-Methylthiophen-2-yl)Ethylcyclopropan-1-ol

The compound 1-2-(3-Bromo-5-Methylthiophen-2-yl)Ethylcyclopropan-1-ol (CAS No: 2228224-81-3) is a complex organic molecule with a unique structure that combines a cyclopropane ring, a thiophene moiety, and an alcohol functional group. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science.

The molecule's structure is characterized by a cyclopropane ring, which is known for its high strain energy and reactivity. Attached to this ring is an ethyl group that connects to a thiophene ring substituted with a bromine atom and a methyl group. The presence of the thiophene ring introduces aromaticity and potential for conjugation, which can influence the compound's electronic properties. The alcohol functional group adds hydrophilicity, making the molecule versatile in terms of solubility and reactivity.

Recent studies have explored the synthesis of 1-2-(3-Bromo-5-Methylthiophen-2-yl)Ethylcyclopropan-1-ol using various methodologies. One notable approach involves the coupling of bromothiophene derivatives with cyclopropane-containing alcohols under palladium-catalyzed conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production in pharmaceutical settings.

The compound's unique structure has led to its investigation in several therapeutic areas. For instance, researchers have examined its potential as a kinase inhibitor, which could be relevant in the treatment of cancer and inflammatory diseases. Additionally, its ability to form stable complexes with metal ions has been explored for applications in coordination chemistry and catalysis.

In terms of physical properties, 1-2-(3-Bromo-5-Methylthiophen-2-yl)Ethylcyclopropan-1-ol exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while being less soluble in water. Its melting point and boiling point are consistent with its molecular weight and functional groups, making it stable under standard laboratory conditions.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's electronic structure. These studies have revealed that the cyclopropane ring contributes significantly to the molecule's reactivity, while the thiophene moiety enhances its aromatic character. Such insights are valuable for predicting the compound's behavior in various chemical reactions and biological systems.

The synthesis of 1-(3-Bromo-thieno[3,4-d]pyrimidinyl)cyclopropanol derivatives has also been explored as part of broader research into heterocyclic compounds with potential bioactivity. These studies highlight the versatility of thiophene-containing compounds in drug discovery.

In conclusion, 1-(3-Bromo-thieno[3,4-d]pyrimidinyl)cyclopropanol (CAS No: 2228224-81-) represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for future research and development in organic chemistry and pharmacology.

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